Cas no 211919-65-2 (Tri-N-butyl(2-methyl-1,3-thiazol-4-yl)methylphosphonium Chloride)

• Product Name: Tri-N-butyl(2-methyl-1,3-thiazol-4-yl)methylphosphonium Chloride
• CAS No: 211919-65-2
• MF: C₁₇H₃₃ClNPS
• MW: 349.942383527756
• MDL: MFCD04039697
• CID: 911293
• PubChem ID: 10959032
• Update Time: 2025-10-28

Tri-N-butyl(2-methyl-1,3-thiazol-4-yl)methylphosphonium Chloride Chemical and Physical Properties

Names and Identifiers

• TRI-N-BUTYL[(2-METHYL-1,3-THIAZOL-4-YL)METHYL]PHOSPHONIUM CHLORIDE
• tributyl-[(2-methyl-1,3-thiazol-4-yl)methyl]phosphanium;chloride
• tributyl-(2-methyl-thiazol-4-ylmethyl)-phosphonium chloride
• 211919-65-2
• SUTWGKKLKYNEMJ-UHFFFAOYSA-M
• Tributyl[(2-methyl-4-thiazolyl)methyl]phosphonium Chloride;
• DTXSID90449848
• J-013908
• TRIBUTYL[(2-METHYL-1,3-THIAZOL-4-YL)METHYL]PHOSPHANIUM CHLORIDE
• SCHEMBL1770809
• Tri-N-butyl(2-methyl-1,3-thiazol-4-yl)methylphosphonium Chloride

• MDL： MFCD04039697
• Inchi： 1S/C17H33NPS.ClH/c1-5-8-11-19(12-9-6-2,13-10-7-3)14-17-15-20-16(4)18-17;/h15H,5-14H2,1-4H3;1H/q+1;/p-1
• InChI Key： SUTWGKKLKYNEMJ-UHFFFAOYSA-M
• SMILES： [Cl-].S1C(C)=NC(=C1)C[P+](CCCC)(CCCC)CCCC

Computed Properties

• Exact Mass: 349.17600
• Monoisotopic Mass: 349.1759859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 11
• Complexity: 225
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• Melting Point: 82-85°C
• PSA: 54.72000
• LogP: 3.37340

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on Tri-N-butyl(2-methyl-1,3-thiazol-4-yl)methylphosphonium Chloride

Tri-N-butyl(2-methyl-1,3-thiazol-4-yl)methylphosphonium Chloride: A Comprehensive Overview

The compound Tri-N-butyl(2-methyl-1,3-thiazol-4-yl)methylphosphonium Chloride, with the CAS number 211919-65-2, is a significant entity in the field of organic chemistry. This compound belongs to the class of phosphonium salts, which are widely recognized for their unique chemical properties and diverse applications. The structure of this compound comprises a phosphorus atom at its core, bonded to three n-butyl groups and a methyl group substituted with a 2-methyl-1,3-thiazole ring. The anion in this compound is chloride (Cl⁻), which plays a crucial role in stabilizing the overall charge of the molecule.

Recent studies have highlighted the potential of Tri-N-butyl(2-methyl-1,3-thiazol-4-yl)methylphosphonium Chloride in various chemical reactions, particularly in the realm of organocatalysis and electrochemistry. The presence of the 1,3-thiazole ring introduces unique electronic properties to the molecule, making it an interesting candidate for applications in asymmetric catalysis and as a precursor for advanced materials. Researchers have also explored its role in lithium-ion batteries, where it has shown promise as an electrolyte additive due to its ability to stabilize electrode surfaces and enhance ion transport.

The synthesis of this compound typically involves a two-step process: first, the preparation of the corresponding phosphonium ylide through alkylation or arylation reactions, followed by quenching with chloride ions to form the final salt. This method ensures high purity and stability of the product, which is essential for its intended applications. The stability of Tri-N-butyl(2-methyl-1,3-thiazol-4-yl)methylphosphonium Chloride under various conditions has been extensively studied, revealing its resistance to thermal degradation and oxidative environments.

In terms of applications, this compound has found utility in several areas. In organic synthesis, it serves as an efficient catalyst for various transformations, including Michael additions and cyclopropanations. Its ability to act as a phase-transfer catalyst has also been leveraged in industrial processes where selective extraction and separation are critical. Additionally, recent advancements have demonstrated its potential in bio-related fields, such as drug delivery systems and enzyme stabilization.

The structural uniqueness of Tri-N-butyl(2-methyl-1,3-thiazol-4-yl)methylphosphonium Chloride lies in its combination of bulky alkyl groups (n-butyl) with an aromatic heterocyclic moiety (1,3-thiazole). This combination imparts both steric hindrance and electronic modulation to the molecule, making it versatile for different chemical environments. The thiazole ring's ability to engage in π-interactions further enhances its utility in supramolecular chemistry and material science.

From an environmental standpoint, studies have shown that this compound exhibits low toxicity and biodegradability under controlled conditions. This makes it a favorable choice for applications where eco-friendliness is a priority. However, like all chemicals, proper handling and disposal protocols must be adhered to ensure safety and sustainability.

In conclusion, Tri-N-butyl(2-methyl-1,3-thiazol-4-yl)methylphosphonium Chloride stands out as a multifaceted compound with promising potential across various scientific domains. Its unique structure and properties continue to drive innovative research directions, solidifying its position as an important entity in modern chemistry.